Cas no 1805654-53-8 (Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate)

• Product Name: Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate
• CAS No: 1805654-53-8
• MF: C₁₀H₆F₂N₂O₄
• MW: 256.162449359894
• CID: 4952913
• Update Time: 2025-06-14

Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate

• Inchi： 1S/C10H6F2N2O4/c1-18-10(15)5-2-3-7(14(16)17)8(9(11)12)6(5)4-13/h2-3,9H,1H3
• InChI Key： AFIAYFJZKDRBBE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(=O)OC)C=1C#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate

Comprehensive Overview of Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate (CAS No. 1805654-53-8)

Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate (CAS No. 1805654-53-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, difluoromethyl group, and nitrobenzoate ester, serves as a versatile intermediate in synthetic chemistry. Its applications span from drug discovery to advanced material synthesis, making it a subject of interest for researchers and industry professionals alike.

The growing demand for fluorinated compounds and nitroaromatics in modern chemistry has positioned Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate as a critical building block. Fluorinated compounds, in particular, are highly sought after due to their enhanced stability, bioavailability, and metabolic resistance, which are essential properties in the development of new pharmaceuticals and agrochemicals. The presence of the difluoromethyl group in this compound further enhances its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring novel synthetic pathways.

One of the most discussed topics in recent years is the role of nitroaromatic intermediates in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to synthesize and utilize such compounds, aligning with global trends toward reducing environmental impact. Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate fits into this narrative as a candidate for catalytic reduction processes, which minimize waste and energy consumption. This aligns with frequently searched queries like "green synthesis of nitroaromatics" and "sustainable fluorinated intermediates."

In pharmaceutical research, the cyano group in Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate offers a reactive handle for further functionalization, enabling the creation of diverse heterocyclic scaffolds. This is particularly relevant in the context of drug discovery, where molecular diversity is crucial for identifying new bioactive compounds. Searches for "cyano group in drug design" and "nitrobenzoate derivatives in medicinal chemistry" highlight the compound's relevance in this field. Additionally, its potential use in the synthesis of fluorinated APIs (Active Pharmaceutical Ingredients) has been a hot topic, given the rising demand for fluorinated drugs in treating various diseases.

From a material science perspective, Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate can be employed in the development of advanced polymers and coatings. The incorporation of fluorine atoms into materials often imparts desirable properties such as thermal stability, chemical resistance, and low surface energy. These attributes are critical for applications in electronics, aerospace, and protective coatings, areas where users frequently search for "fluorinated polymers" and "high-performance materials."

The compound's CAS No. 1805654-53-8 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global markets. This is particularly important for researchers and manufacturers who rely on accurate chemical databases for sourcing and safety information. Queries such as "CAS number lookup for nitrobenzoates" and "safety data for fluorinated esters" underscore the importance of this identifier in professional settings.

In summary, Methyl 2-cyano-3-difluoromethyl-4-nitrobenzoate (CAS No. 1805654-53-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the cyano, difluoromethyl, and nitrobenzoate groups, make it a valuable intermediate for innovative research and industrial processes. As the scientific community continues to explore sustainable and efficient synthetic methods, this compound is poised to remain at the forefront of chemical innovation.